3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one

• IUPAC Name: 3-[1-(3-fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C15H17FN4O2/c1-9-11(5-2-6-12(9)16)14(21)20-7-3-4-10(8-20)13-17-15(22)19-18-13/h2,5-6,10H,3-4,7-8H2,1H3,(H2,17,18,19,22)
• InChI Key: HNOYBMJHUYCOLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C(=O)N2CCCC(C2)C3=NNC(=O)N3
• Molecular Formula: C15H17FN4O2
• Molecular Weight: 304.32 g/mol

Description

3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one, also known as FMPDT, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one involves its binding to the dopamine D3 receptor and modulating the activity of the GABA-A receptor. This results in the regulation of reward, motivation, anxiety, and sleep. This compound has also been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including the modulation of dopamine and GABA neurotransmission. This results in the regulation of reward, motivation, anxiety, and sleep. This compound has also been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia.

Advantages and Limitations for Lab Experiments

3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one has several advantages for use in lab experiments, including its high affinity for the dopamine D3 receptor and its ability to modulate the activity of the GABA-A receptor. However, this compound also has some limitations, including its potential toxicity and the need for further investigation into its long-term effects.

Future Directions

There are several future directions for the study of 3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one, including its potential use in the treatment of anxiety disorders and insomnia. Further investigation is also needed to determine the long-term effects of this compound and its potential for abuse. Additionally, the development of new compounds based on the structure of this compound may lead to the discovery of novel drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one involves several steps, including the reaction of 3-fluoro-2-methylbenzoic acid with piperidine, followed by the addition of triethyl orthoformate and sodium azide. The resulting compound is then reduced to form this compound. This synthesis method has been optimized for high yield and purity, making it suitable for large-scale production of this compound.

Scientific Research Applications

3-[1-(3-Fluoro-2-methylbenzoyl)piperidin-3-yl]-1,4-dihydro-1,2,4-triazol-5-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. This compound has also been shown to modulate the activity of the GABA-A receptor, which is involved in the regulation of anxiety and sleep.